Cas no 2321-48-4 (Benzeneacetonitrile, a,a'-(1,3-propanediyldiimino)bis-)

• Product Name: Benzeneacetonitrile, a,a'-(1,3-propanediyldiimino)bis-
• CAS No: 2321-48-4
• MF: C₁₉H₂₀N₄
• MW: 304.388903617859
• CID: 291278
• PubChem ID: 255783
• Update Time: 2025-04-19

Benzeneacetonitrile, a,a'-(1,3-propanediyldiimino)bis- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a,a'-(1,3-propanediyldiimino)bis-
• 2-[3-[[cyano(phenyl)methyl]amino]propylamino]-2-phenylacetonitrile
• 2,2'-(1,3-propanediyl-dimino)bis-benzenemethane nitrile
• 2,2'-(propane-1,3-diyldiimino)bis(phenylacetonitrile)
• 2,2'-Diphenyl-2,2'-propandiyldiamino-di-acetonitril
• 2,2'-diphenyl-2,2'-propanediyldiamino-di-acetonitrile
• AC1L5T69
• AC1Q4QQI
• AG-K-02469
• AR-1D0203
• CTK4F1109
• NSC81537
• Benzeneacetonitrile,a,a'-(1,3-propanediyldiimino)bis-
• 2321-48-4
• NSC-81537
• 2,2'-(Propane-1,3-diyldiazanediyl)bis(phenylacetonitrile)
• DTXSID30292310

• Inchi： 1S/C19H20N4/c20-14-18(16-8-3-1-4-9-16)22-12-7-13-23-19(15-21)17-10-5-2-6-11-17/h1-6,8-11,18-19,22-23H,7,12-13H2
• InChI Key： XAFKUFBCHDDUNT-UHFFFAOYSA-N
• SMILES： N(C(C#N)C1C=CC=CC=1)CCCNC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 304.169
• Monoisotopic Mass: 304.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.64
• LogP: 3.86726